molecular formula C14H22N2 B8353593 n,n-Dimethyl-1-phenyl-1-(piperidin-4-yl)methanamine

n,n-Dimethyl-1-phenyl-1-(piperidin-4-yl)methanamine

Cat. No. B8353593
M. Wt: 218.34 g/mol
InChI Key: UBYDSMUEMWKMAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,n-Dimethyl-1-phenyl-1-(piperidin-4-yl)methanamine is a useful research compound. Its molecular formula is C14H22N2 and its molecular weight is 218.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality n,n-Dimethyl-1-phenyl-1-(piperidin-4-yl)methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about n,n-Dimethyl-1-phenyl-1-(piperidin-4-yl)methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

n,n-Dimethyl-1-phenyl-1-(piperidin-4-yl)methanamine

Molecular Formula

C14H22N2

Molecular Weight

218.34 g/mol

IUPAC Name

N,N-dimethyl-1-phenyl-1-piperidin-4-ylmethanamine

InChI

InChI=1S/C14H22N2/c1-16(2)14(12-6-4-3-5-7-12)13-8-10-15-11-9-13/h3-7,13-15H,8-11H2,1-2H3

InChI Key

UBYDSMUEMWKMAS-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(C1CCNCC1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Amine units AM 19 and 21 were prepared by the same process using dimethylamine and, respectively, N-methyl(phenyl)methanamine in the preparation of the amino-(1,4-dioxa-spiro[4.5]dec-8-yl)-acetonitrile intermediate.
[Compound]
Name
Amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
amino-(1,4-dioxa-spiro[4.5]dec-8-yl)-acetonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

33% hydrogen bromide in glacial acetic acid (20 ml) was added to a solution of benzyl 4-((dimethylamino)(phenyl)methyl)piperidine-1-carboxylate (2.32 g, 6.58 mmol) in glacial acetic acid (20 ml), and stirring was carried out for 1.5 h at room temperature. A solid was precipitated by addition of diethyl ether. The supernatant solution was decanted off; diethyl ether was added repeatedly to the residue, and the supernatant solution was decanted off again each time. The residue was dried in vacuo and dissolved in methanol (20 ml); strongly basic ion exchanger Dowex 1×2-200 was added thereto, and stirring was carried out for 1 h at room temperature. The mixture was then filtered, the filter residue was washed with methanol, and the filtrate was concentrated in vacuo.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
benzyl 4-((dimethylamino)(phenyl)methyl)piperidine-1-carboxylate
Quantity
2.32 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.